Cas no 2137624-41-8 (3-Pyridinepropanoic acid, α,α-difluoro-6-methyl-)
3-Pyridinepropanoic acid, α,α-difluoro-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,2-difluoro-3-(6-methylpyridin-3-yl)propanoic acid
- 3-Pyridinepropanoic acid, α,α-difluoro-6-methyl-
-
- Inchi: 1S/C9H9F2NO2/c1-6-2-3-7(5-12-6)4-9(10,11)8(13)14/h2-3,5H,4H2,1H3,(H,13,14)
- InChI Key: NXFCPIZROSGOIP-UHFFFAOYSA-N
- SMILES: FC(C(=O)O)(CC1C=NC(C)=CC=1)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 221
- XLogP3: 1.8
- Topological Polar Surface Area: 50.2
3-Pyridinepropanoic acid, α,α-difluoro-6-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-789480-0.05g |
2,2-difluoro-3-(6-methylpyridin-3-yl)propanoic acid |
2137624-41-8 | 95% | 0.05g |
$1068.0 | 2024-05-22 | |
| Enamine | EN300-789480-0.1g |
2,2-difluoro-3-(6-methylpyridin-3-yl)propanoic acid |
2137624-41-8 | 95% | 0.1g |
$1119.0 | 2024-05-22 | |
| Enamine | EN300-789480-0.25g |
2,2-difluoro-3-(6-methylpyridin-3-yl)propanoic acid |
2137624-41-8 | 95% | 0.25g |
$1170.0 | 2024-05-22 | |
| Enamine | EN300-789480-0.5g |
2,2-difluoro-3-(6-methylpyridin-3-yl)propanoic acid |
2137624-41-8 | 95% | 0.5g |
$1221.0 | 2024-05-22 | |
| Enamine | EN300-789480-1.0g |
2,2-difluoro-3-(6-methylpyridin-3-yl)propanoic acid |
2137624-41-8 | 95% | 1.0g |
$1272.0 | 2024-05-22 | |
| Enamine | EN300-789480-2.5g |
2,2-difluoro-3-(6-methylpyridin-3-yl)propanoic acid |
2137624-41-8 | 95% | 2.5g |
$2492.0 | 2024-05-22 | |
| Enamine | EN300-789480-5.0g |
2,2-difluoro-3-(6-methylpyridin-3-yl)propanoic acid |
2137624-41-8 | 95% | 5.0g |
$3687.0 | 2024-05-22 | |
| Enamine | EN300-789480-10.0g |
2,2-difluoro-3-(6-methylpyridin-3-yl)propanoic acid |
2137624-41-8 | 95% | 10.0g |
$5467.0 | 2024-05-22 |
3-Pyridinepropanoic acid, α,α-difluoro-6-methyl- Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 3-Pyridinepropanoic acid, α,α-difluoro-6-methyl-
3-Pyridinepropanoic acid, α,α-difluoro-6-methyl- (CAS No. 2137624-41-8): A Comprehensive Overview
3-Pyridinepropanoic acid, α,α-difluoro-6-methyl-, identified by its CAS number 2137624-41-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of fluorinated pyridine derivatives, which are known for their unique chemical properties and potential biological activities. The presence of multiple fluorine atoms and a methyl group at specific positions on the pyridine ring contributes to its distinct reactivity and makes it a valuable candidate for further exploration in medicinal chemistry.
The< strong>α,α-difluoro substitution pattern in 3-Pyridinepropanoic acid, α,α-difluoro-6-methyl- enhances its metabolic stability and binding affinity to biological targets. This characteristic is particularly important in drug design, as it allows for the development of more potent and selective therapeutic agents. The< strong>6-methyl group further modulates the electronic properties of the molecule, influencing its interactions with enzymes and receptors.
In recent years, there has been a growing interest in fluorinated compounds due to their ability to improve pharmacokinetic profiles. Studies have shown that the introduction of fluorine atoms can lead to increased lipophilicity, reduced metabolic clearance, and enhanced binding to target proteins. These properties make fluorinated pyridine derivatives attractive for the development of new drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders.
One of the most compelling aspects of 3-Pyridinepropanoic acid, α,α-difluoro-6-methyl- is its potential application in the synthesis of novel bioactive molecules. Researchers have been exploring its use as a building block for more complex structures with enhanced biological activity. For instance, derivatives of this compound have shown promise in inhibiting specific enzymes involved in cancer progression. The< strong>difluoro substitution pattern is particularly noteworthy, as it has been shown to enhance the binding affinity of small molecule inhibitors to their target enzymes.
The< strong>CAS number 2137624-41-8 provides a unique identifier for this compound, facilitating its use in scientific literature and patent applications. This standardized naming system ensures that researchers around the world can accurately reference and utilize this compound in their studies. The CAS registry number is maintained by the Chemical Abstracts Service, a division of the American Chemical Society, which ensures that the information associated with each compound is up-to-date and reliable.
The synthesis of< strong>3-Pyridinepropanoic acid, α,α-difluoro-6-methyl- involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as cross-coupling reactions and fluorochemical transformations, are often employed to introduce the necessary functional groups into the molecule. The success of these synthetic routes depends on the availability of high-quality starting materials and the expertise of chemists who can navigate complex reaction mechanisms.
In addition to its synthetic challenges, another important consideration is the handling and storage of< strong>3-Pyridinepropanoic acid, α,α-difluoro-6-methyl-. Like many fluorinated compounds, it may require specialized conditions to maintain stability and prevent degradation. Researchers must adhere to strict safety protocols when working with this substance to ensure both personal safety and the integrity of their experiments.
The biological activity of< strong>3-Pyridinepropanoic acid, α,α-difluoro-6-methyl- has been extensively studied in recent years. Preclinical trials have demonstrated its potential as an inhibitor of various enzymes and receptors relevant to human health. For example, derivatives of this compound have shown inhibitory effects on kinases involved in cancer signaling pathways. These findings have sparked interest in developing novel therapeutic strategies based on fluorinated pyridine derivatives.
The< strong>difluoro substitution pattern is particularly significant because it can alter the electronic distribution within the molecule, leading to enhanced interactions with biological targets. This property has been exploited in the design of drugs that require precise binding to specific enzymes or receptors. By modifying the position and type of fluorine atoms, chemists can fine-tune the pharmacological properties of these compounds.
The< strong>methyl group at position 6 on the pyridine ring also plays a crucial role in determining the biological activity of< strong>3-Pyridinepropanoic acid, α,α-difluoro-6-methyl-. This substituent can influence both hydrophobicity and steric hindrance around the active site of target proteins. By carefully positioning this group relative to critical functional moieties on biological targets، researchers can enhance binding affinity while minimizing off-target effects.
In conclusion,< strong>3-Pyridinepropanoic acid,α,α-difluoro-6-methyl-(CAS No.< strong>2137624-41-8) represents a promising avenue for pharmaceutical innovation。 Its unique structural features,including multiple fluorine atoms و a methyl group، contribute lớn its distinct chemical properties و potential biological activities。 Ongoing research continues lớn uncover new applications for this compound، particularly در areas such as oncology و infectious disease treatment。 As our understanding của fluorinated compounds evolves، so too will our ability lớn harness their therapeutic potential.
2137624-41-8 (3-Pyridinepropanoic acid, α,α-difluoro-6-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)